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Compound of Interest

Compound Name: o-Phenetidine

Cat. No.: B1212927 Get Quote

O-phenetidine, also known as 2-ethoxyaniline, is a substituted aniline and an aromatic ether.

[1][2] It is primarily used in the manufacturing of dyes.[1][3] This technical brief outlines the core

molecular properties of o-phenetidine.

Core Molecular Data
The fundamental molecular characteristics of o-phenetidine are summarized below. This data

is essential for stoichiometric calculations, analytical characterization, and chemical synthesis

workflows.

Parameter Value Reference

Molecular Formula C8H11NO [2][3][4][5]

Molecular Weight 137.18 g/mol [2][4][5][6]

Alternate Names
2-Ethoxyaniline, 2-

Aminophenetole
[5]

CAS Number 94-70-2 [3][5][6]

Experimental Protocols
This document focuses on the fundamental molecular properties of o-phenetidine, which are

established and widely cited in chemical literature. As such, detailed experimental protocols for

the determination of molecular weight and formula (e.g., via mass spectrometry or elemental
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analysis) are beyond the scope of this specific guide. The provided data is based on referenced

chemical databases.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's identity to its molecular

properties. The chemical formula is the determinant of the molecular weight.
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Caption: Logical flow from compound identity to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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